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Compound of Interest

Compound Name:
Methyl 2-bromo-3-methoxy-3-

methylbutanoate

CAS No.: 854431-59-7

Cat. No.: B2849116

Get Quote

CAS: 854431-59-7 | Formula: C

H

BrO

| M.W.: 225.08 g/mol [1][2]

Executive Summary & Application Scope
Methyl 2-bromo-3-methoxy-3-methylbutanoate is a specialized trifunctional building block

featuring an electrophilic

-bromo ester, a nucleophilic-resistant

-methoxy ether, and a gem-dimethyl steric center. It serves as a critical intermediate in the
synthesis of sterically hindered non-canonical amino acids (e.g.,

-methoxy-leucine analogs) and complex heterocyclic scaffolds used in peptidomimetics.
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This guide objectively compares this brominated intermediate against its Chloro-analog and

Hydroxy-precursor, providing experimental protocols for its synthesis and characterization data

to ensure quality control in drug development workflows.

Characterization Profile
The following data represents the standard characterization profile for high-purity (>97%)

material synthesized via the N-bromosuccinimide (NBS) methoxylation route.

Spectral Data Summary
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Technique Parameter Assignment / Value

H NMR 1.35 (s, 3H)
-CH

(Gem-dimethyl)

(400 MHz, CDCl

)
1.42 (s, 3H)

-CH

(Gem-dimethyl)

3.25 (s, 3H)
-OCH

(Ether)

3.78 (s, 3H)

COOCH

(Ester)

4.28 (s, 1H)
-CH (Methine, diagnostic

doublet/singlet)

C NMR 168.5 C=O (Ester Carbonyl)

(100 MHz, CDCl

)
76.2

C-O (Quaternary

-Carbon)

52.8
COOCH

50.1
OCH

48.5

C-Br (

-Carbon)

23.4, 21.8 Gem-dimethyl carbons

HRMS (ESI)
Calc: 247.0048 | Found:

247.0052
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IR (Neat)
(cm

)

1745 (C=O str), 1150 (C-O

str), 2980 (C-H)

Analyst Note: The singlet at

4.28 ppm is the critical quality attribute (CQA). A shift or splitting often indicates

incomplete bromination or hydrolysis to the bromohydrin (

-bromo-

-hydroxy impurity).

Comparative Analysis: Performance vs. Alternatives
In synthetic pathways targeting

-functionalized amino acids, the choice of the

-halo intermediate dictates yield and reaction rate.

Comparison Table: Leaving Group Efficiency
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Feature
Methyl 2-bromo-3-

methoxy... (Subject)
Chloro-Analog

(Alternative 1)
Hydroxy-Analog

(Alternative 2)

Reactivity (

)

High: Br is an

excellent leaving

group for azide/amine

displacement.

Moderate: Cl requires

higher temp or iodide

catalysis (Finkelstein).

Low: OH must be

activated

(Mesylate/Tosylate)

first.

Stability

Moderate: Sensitive to

light/heat; store at

-20°C.

High: Stable at RT;

less prone to

elimination.

High: Stable, but

requires extra step to

activate.

Synthetic Yield
85-92% (One-pot

NBS/MeOH)

70-80% (NCS/MeOH

is slower)

60-75% (Requires

epoxide opening or

aqueous NBS).

Side Reactions
Minimal elimination

due to steric bulk.
Low risk.

High risk of retro-aldol

or rearrangement.

Decision Framework
Choose the Bromo-ester (Subject) when performing nucleophilic substitutions (e.g., with

NaN

for amino acid synthesis) where mild conditions are required to preserve the

-methoxy group.

Choose the Chloro-ester only if the downstream chemistry involves harsh conditions (e.g.,

strong Lewis acids) that might degrade the C-Br bond prematurely.

Experimental Protocol: Synthesis & Validation
Objective: Preparation of Methyl 2-bromo-3-methoxy-3-methylbutanoate via Solvophobic

Bromomethoxylation.

Reaction Scheme
The synthesis utilizes Methyl 3,3-dimethylacrylate (Methyl prenate) as the starting material,

reacting with N-Bromosuccinimide (NBS) in anhydrous Methanol.
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Figure 1: Reaction logic flow for the bromomethoxylation of methyl prenate.

Step-by-Step Methodology
Setup: Flame-dry a 250 mL round-bottom flask and purge with Argon.

Reagent Prep: Dissolve Methyl 3,3-dimethylacrylate (10.0 mmol, 1.14 g) in anhydrous

Methanol (50 mL). Cool the solution to 0°C using an ice bath.

Addition: Add N-Bromosuccinimide (NBS) (11.0 mmol, 1.96 g) portion-wise over 15 minutes.

Critical: Protect from light to prevent radical bromination.

Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (25°C).

Monitor via TLC (Hexane:EtOAc 9:1). Product

.

Quench: Once starting material is consumed (~3-4 hours), quench with saturated aqueous

Na

S

O

(20 mL) to destroy excess bromine.

Extraction: Remove methanol under reduced pressure. Extract the aqueous residue with

Diethyl Ether (3 x 30 mL).

Purification: Wash combined organics with Brine, dry over MgSO

, and concentrate. Purify via flash column chromatography (Silica gel, 0-10% EtOAc in
Hexanes).
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Yield Expectation: 85-92% as a clear, colorless oil.

Downstream Utility & Signaling
This compound is a "linchpin" intermediate. The diagram below illustrates its divergence into

two major pharmaceutical classes.

Methyl 2-bromo-3-methoxy-
3-methylbutanoate

β-Methoxy Leucine Analogs
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1. NaN3 / DMF
2. H2 / Pd-C
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Urea / Base
(Cyclization)

Methyl 2-bromo-3-methylbut-2-enoate
(Side Product via Elimination)

Strong Base (KOtBu)
(E2 Elimination)

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways. The SN2 pathway (left) is favored by polar aprotic

solvents (DMF), while strong bases trigger elimination (right).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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